Cas no 1803813-75-3 (Ethyl 6-fluoro-3-methoxypicolinate)

• Product Name: Ethyl 6-fluoro-3-methoxypicolinate
• CAS No: 1803813-75-3
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4906310
• Update Time: 2025-10-31

Ethyl 6-fluoro-3-methoxypicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoro-3-methoxypicolinate

• Inchi： 1S/C9H10FNO3/c1-3-14-9(12)8-6(13-2)4-5-7(10)11-8/h4-5H,3H2,1-2H3
• InChI Key： LGBSVRDQGPJLJT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C(=O)OCC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-fluoro-3-methoxypicolinate

Ethyl 6-fluoro-3-methoxypicolinate (CAS No. 1803813-75-3): An Overview of Its Properties, Applications, and Recent Research Developments

Ethyl 6-fluoro-3-methoxypicolinate (CAS No. 1803813-75-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated and methoxylated picolinic acid ester structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of Ethyl 6-fluoro-3-methoxypicolinate consists of a picolinic acid core with a fluorine atom at the 6-position and a methoxy group at the 3-position, esterified with an ethyl group. This specific arrangement of functional groups imparts unique properties to the molecule, including enhanced lipophilicity and improved metabolic stability. These characteristics are crucial for optimizing the compound's pharmacokinetic profile and enhancing its therapeutic potential.

Recent studies have explored the biological activities of Ethyl 6-fluoro-3-methoxypicolinate in detail. One notable area of research has focused on its potential as an antimicrobial agent. In vitro studies have demonstrated that this compound exhibits significant antibacterial activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

Another area of interest is the compound's anti-inflammatory properties. Preclinical studies have shown that Ethyl 6-fluoro-3-methoxypicolinate can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

In addition to its antimicrobial and anti-inflammatory activities, Ethyl 6-fluoro-3-methoxypicolinate has also been investigated for its potential as an antiproliferative agent. In vitro assays have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative effects are attributed to the induction of apoptosis and cell cycle arrest, which are critical mechanisms for cancer therapy.

The pharmacokinetic properties of Ethyl 6-fluoro-3-methoxypicolinate have been studied extensively to optimize its therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for oral administration in clinical settings. Furthermore, its low toxicity profile in preclinical studies suggests that it may be well-tolerated by patients.

Recent advancements in synthetic chemistry have also contributed to the development of more efficient methods for the synthesis of Ethyl 6-fluoro-3-methoxypicolinate. These methods involve multistep reactions that can be scaled up for large-scale production, ensuring a consistent supply for both research and clinical applications.

In conclusion, Ethyl 6-fluoro-3-methoxypicolinate (CAS No. 1803813-75-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future clinical trials and eventual commercialization.